Cas no 2171307-71-2 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171307-71-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6200035
• PubChem ID: 165532242
• Update Time: 2025-05-19

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• 2171307-71-2
• EN300-1579439
• (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)23(13-25(30)31)28-24(29)12-17(3)14-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： BSZKCIZKEHSWMH-VXLWULRPSA-N
• SMILES： O(C(NCC(C)CC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid

Introduction to (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic Acid (CAS No. 2171307-71-2)

(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid, identified by its CAS number 2171307-71-2, is a sophisticated compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety, a derivative of fluorene, suggests potential interactions with biological targets that are influenced by the aromatic nature of this group. Additionally, the amide and carboxylic acid functionalities provide opportunities for hydrogen bonding and other forms of molecular recognition, which are critical for the design of bioactive molecules.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemical configuration at the third carbon atom in this compound, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, making the precise control of stereochemistry essential for therapeutic efficacy.

Current research in medicinal chemistry has highlighted the importance of incorporating heterocyclic groups into drug candidates to enhance their binding affinity and selectivity. The fluorene derivative in this compound is an example of such a heterocyclic moiety, which has been shown to improve the pharmacokinetic properties of various drug molecules. Studies have demonstrated that fluorene-based compounds can exhibit enhanced stability and prolonged half-life in biological systems, making them attractive candidates for long-term therapeutic use.

The amine functionality at the fourth carbon position, protected as a methoxycarbonyl group, is another key feature of this compound. This protection is often employed in synthetic chemistry to prevent unwanted side reactions during further derivatization. Once the methoxycarbonyl group is removed under appropriate conditions, the free amine can be utilized for further functionalization, allowing for the construction of more complex molecules.

Biological activity studies have begun to explore the potential therapeutic applications of this compound. Preliminary investigations suggest that it may exhibit properties relevant to neurological disorders, where chiral amides and fluorene derivatives have shown promise. The ability of this compound to interact with specific biological targets could make it a valuable tool in the development of new treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with high precision. Advanced synthetic techniques, including stereoselective reactions and protective group strategies, have been employed to achieve the desired molecular architecture. These synthetic methodologies not only highlight the versatility of modern chemical approaches but also provide valuable insights into the design of other biologically active compounds.

The potential applications of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science and nanotechnology, where such compounds can serve as building blocks for advanced materials with tailored properties. Additionally, its chiral nature could be exploited in catalysis and asymmetric synthesis, contributing to more efficient and sustainable chemical processes.

As research continues to uncover new applications for this compound, it is likely that its significance in both academic and industrial settings will grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential. By leveraging cutting-edge synthetic methods and interdisciplinary approaches, scientists can unlock new possibilities for therapeutic interventions and technological innovations.

In conclusion, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid (CAS No. 2171307-71-2) is a multifaceted compound with promising applications in pharmaceuticals and beyond. Its intricate molecular structure and unique functional groups make it a compelling subject for further study. As our understanding of its properties continues to evolve, so too will its potential contributions to science and medicine.